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A thorough review of scientific literature reveals that Parellin is a natural product analyzed by
mass spectrometry, rather than a reagent used in sample preparation for mass spectrometric
analysis.

Initial searches for "Parellin” in the context of mass spectrometry sample preparation did not
yield specific protocols or application notes. Further investigation has clarified that Parellin is a
chlorinated depsidone, a type of chemical compound, isolated from the lichen Ochrolechia
parella.[1][2] The existing literature focuses on the characterization and biological activity of
Parellin itself, where mass spectrometry is a key analytical technique for its identification and
structural elucidation.[1][2][3]

There is currently no scientific evidence to suggest that Parellin is utilized as a reagent or tool
in the preparation of other samples for mass spectrometry analysis. Therefore, the requested
detailed application notes, protocols, and quantitative data for this purpose cannot be provided.

The information available on Parellin is summarized below.

Overview of Parellin
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Parellin is a secondary metabolite produced by the lichen Ochrolechia parella.[1] Its structure
has been elucidated using spectroscopic methods, including mass spectrometry.

hemical and Physical :

Property Value Reference
Chemical Formula C1sH1506Cl [1]
Molecular Weight (as [M]+) 362.0557 g/mol [1]
Mass Spectrometry Data EIMS m/z 362 [M]+ [1]

Biological Activity

Preliminary studies have indicated that Parellin exhibits cytotoxic activities against certain cell
lines, such as B16 melanoma cells.[1][2]

Mass Spectrometry in the Analysis of Parellin

Mass spectrometry has been instrumental in the discovery and characterization of Parellin.
The primary application of mass spectrometry in relation to Parellin is as follows:

o Structural Elucidation: High-resolution mass spectrometry (HRMS) is used to determine the
elemental composition of the molecule.[1]

« I|dentification: Electron lonization Mass Spectrometry (EIMS) provides characteristic
fragmentation patterns that aid in identifying the compound.[1]

Conclusion

The current body of scientific literature does not support the use of Parellin as a reagent in
mass spectrometry sample preparation. Instead, Parellin is an analyte that is studied using
mass spectrometry. For researchers, scientists, and drug development professionals interested
iIn mass spectrometry sample preparation, it is recommended to consult resources on
established techniques and reagents. General guidance on sample preparation for mass
spectrometry can be found in various scientific publications and resources from instrument
manufacturers.[4][5][6] These resources provide detailed protocols for tasks such as protein
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digestion, desalting, and enrichment, which are critical steps in the mass spectrometry
workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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